N-(3,4-dichlorophenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H11Cl2N3O2S/c1-7-4-12(18-13(20)16-7)21-6-11(19)17-8-2-3-9(14)10(15)5-8/h2-5H,6H2,1H3,(H,17,19)(H,16,18,20)
• InChI Key: LCXGQKMDXDHFMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=O)N1)SCC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C13H11Cl2N3O2S
• Molecular Weight: 344.2 g/mol

Description

N-(3,4-dichlorophenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide, also known as DCPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Vibrational Spectroscopy and Quantum Computational Approach

Research on molecules similar to N-(3,4-dichlorophenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide has focused on their vibrational spectroscopic signatures. Studies using Raman and Fourier transform infrared spectroscopy, combined with ab initio calculations, have been conducted to understand these molecules' geometric equilibrium and vibrational wavenumbers. These studies provide insights into the stereo-electronic interactions and stability of such molecules, which are crucial for understanding their biological activity and potential pharmaceutical applications (Mary, Pradhan, & James, 2022).

Crystal Structure Analysis

Crystal structure analyses of related compounds have been conducted to understand their molecular conformation and intramolecular interactions. These studies are vital for drug design, as the folding and inclination of various molecular components like the pyrimidine and benzene rings affect how the drug interacts with biological targets (Subasri et al., 2016); (Subasri et al., 2017).

Potential as Dual Inhibitors

Compounds with a similar molecular framework have been investigated for their inhibitory activity against enzymes like thymidylate synthase and dihydrofolate reductase. These enzymes are critical in the synthesis of DNA and cell division, making them important targets in cancer treatment. Research on analogues of N-(3,4-dichlorophenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide has shown potential in this area (Gangjee et al., 2008).

Antibacterial Potential

Some derivatives of this compound have shown promise as antibacterial agents. The structural modifications and synthesis of these derivatives are crucial for enhancing their antibacterial efficacy against various strains. This research can lead to the development of new drugs for treating bacterial infections (Siddiqui et al., 2014).

Antitumor Activity

Certain analogues of N-(3,4-dichlorophenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide have been synthesized and evaluated for their antitumor activity. The modification of these compounds can result in varying degrees of effectiveness against cancer cell lines, contributing to the development of new anticancer drugs (Hafez & El-Gazzar, 2017).